Cas no 1276666-13-7 (5-Chloro-2-(5-methyl-1,4-diazepan-1-YL)benzo[D]oxazole)

• Product Name: 5-Chloro-2-(5-methyl-1,4-diazepan-1-YL)benzo[D]oxazole
• CAS No: 1276666-13-7
• MF: C₁₃H₁₆ClN₃O
• MW: 265.738641738892
• MDL: MFCD22665909
• CID: 1221841
• PubChem ID: 53260162
• Update Time: 2025-04-20

5-Chloro-2-(5-methyl-1,4-diazepan-1-YL)benzo[D]oxazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(5-methyl-1,4-diazepan-1-yl)-1,3-benzoxazole
• 5-Chloro-2-(5-methyl-1,4-diazepan-1-yl)benzo[d]oxazole
• Benzoxazole, 5-chloro-2-(hexahydro-5-methyl-1H-1,4-diazepin-1-yl)-
• RADJSLVGESASMK-UHFFFAOYSA-N
• 5-Chloro-2-[(5R)-hexahydro-5-methyl-1H-1,4-diazepin-1-yl]benzoxazole
• BCP11339
• 3334AH
• 5-Chloro-2-(5-methyl-[1,4]diazepan-1-yl)-benzoxazole
• 5-Chloro-2-(hexahydro-5-methyl-1H-1,4-diazepin-1-yl)benzoxazole
• Benzoxazole,5-chloro-2-(hexahy
• AKOS027324875
• 1276666-13-7
• CS-M1871
• DTXSID00693234
• CS-14396
• SCHEMBL13735326
• A927499
• BBC66613
• 5-Chloro-2-(5-methyl-1,4-diazepan-1-YL)benzo[D]oxazole

• MDL： MFCD22665909
• Inchi： 1S/C13H16ClN3O/c1-9-4-6-17(7-5-15-9)13-16-11-8-10(14)2-3-12(11)18-13/h2-3,8-9,15H,4-7H2,1H3
• InChI Key： RADJSLVGESASMK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(N1CCNC(C)CC1)O2

Computed Properties

• Exact Mass: 265.0981898g/mol
• Monoisotopic Mass: 265.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.3

Experimental Properties

• Density: 1.221
• Boiling Point: 395 ºC
• Flash Point: 193 ºC

5-Chloro-2-(5-methyl-1,4-diazepan-1-YL)benzo[D]oxazole Security Information

• Storage Condition：(BD295806)